Cas no 103651-09-8 (Plipastatin A 1 (9CI))

• Product name: Plipastatin A 1 (9CI)
• CAS No: 103651-09-8
• MF: C₇₂H₁₁₀N₁₂O₂₀
• MW: 1463.7122
• CID: 143180
• PubChem ID: 5491283

Plipastatin A 1 (9CI) Chemical and Physical Properties

Names and Identifiers

• Plipastatin A 1 (9CI)
• LogP
• Plipastatin
• Plipastatin A1
• 5-[[5-amino-1-[[10-(3-amino-3-oxopropyl)-4-butan-2-yl-22-(2-carboxyethyl)-25-(1-hydroxyethyl)-7-[(4-hydroxyphenyl)methyl]-19-methyl-3,6,9,12,18,21,24,27-octaoxo-2-oxa-5,8,11,17,20,23,26-heptazatricyclo[28.2.2.013,17]tetratriaconta-1(33),30(34),31-trien-28-yl]amino]-1-oxopentan-2-yl]amino]-4-(3-hydroxyhexadecanoylamino)-5-oxopentanoic acid
• SCHEMBL16576428
• CHEBI:218999
• 103651-09-8
• Fengycin C

• Inchi： InChI=1S/C72H110N12O20/c1-6-8-9-10-11-12-13-14-15-16-17-20-48(87)41-58(89)76-51(32-35-59(90)91)65(96)77-50(21-18-37-73)64(95)80-55-40-46-25-29-49(30-26-46)104-72(103)61(42(3)7-2)82-67(98)54(39-45-23-27-47(86)28-24-45)81-66(97)52(31-34-57(74)88)78-69(100)56-22-19-38-84(56)71(102)43(4)75-63(94)53(33-36-60(92)93)79-70(101)62(44(5)85)83-68(55)99/h23-30,42-44,48,50-56,61-62,85-87H,6-22,31-41,73H2,1-5H3,(H2,74,88)(H,75,94)(H,76,89)(H,77,96)(H,78,100)(H,79,101)(H,80,95)(H,81,97)(H,82,98)(H,83,99)(H,90,91)(H,92,93)
• InChI Key： CUOJDWBMJMRDHN-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(CC(NC(C(NC(C(NC1CC2C=CC(=CC=2)OC(=O)C(C(CC)C)NC(=O)C(CC2C=CC(O)=CC=2)NC(=O)C(CCC(=O)N)NC(=O)C2CCCN2C(=O)C(C)NC(=O)C(CCC(=O)O)NC(=O)C(C(O)C)NC1=O)=O)CCCN)=O)CCC(=O)O)=O)O

Computed Properties

• Exact Mass: 1462.7965
• Monoisotopic Mass: 1462.795934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 104
• Rotatable Bond Count: 36
• Complexity: 2820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 513
• XLogP3: 2.5

Experimental Properties

• Density: 1.32
• Boiling Point: 1693.7°C at 760 mmHg
• Flash Point: 978.1°C
• Refractive Index: 1.603
• PSA: 512.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides